Cas no 2026313-23-3 (Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 2026313-23-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5750796
• PubChem ID: 165447857
• Update Time: 2025-05-23

Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2026313-23-3
• methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate
• EN300-700343
• Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate

• Inchi： 1S/C10H16O4/c1-4-10(8(11)13-3)9(14-10)5-7(6-9)12-2/h7H,4-6H2,1-3H3
• InChI Key： YCXPEYNKSPCBSU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CC(C2)OC

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate

Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2026313-23-3): A Comprehensive Overview

Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate, identified by its CAS number 2026313-23-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ester, characterized by its unique oxaspiro framework, has garnered attention due to its structural complexity and potential biological activities. The compound's molecular architecture, featuring a spirocyclic oxygen atom linking two six-membered rings, presents a versatile scaffold for further chemical modification and functionalization.

The synthesis of Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate involves intricate organic transformations that highlight the compound's synthetic utility. The presence of both ethyl and methoxy substituents on the spirocyclic system contributes to its chiral environment, making it a promising candidate for the development of enantiomerically pure pharmaceutical intermediates. Recent advances in asymmetric synthesis have enabled more efficient and selective routes to this compound, opening new avenues for its application in drug discovery.

In the realm of medicinal chemistry, the oxaspiro motif has been explored for its potential to interact with biological targets in unique ways. Studies have demonstrated that spirocyclic compounds can exhibit enhanced binding affinity and selectivity due to their rigid three-dimensional structures. The Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate scaffold, with its oxygen-containing heterocycle, may serve as a key intermediate in the design of novel therapeutic agents targeting various diseases.

Recent research has focused on leveraging the structural features of 1-oxaspiro[2.3]hexane derivatives for their pharmacological properties. For instance, modifications at the carboxylate position have been investigated for their ability to modulate enzyme activity and receptor binding. The ethyl and methoxy groups in Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate provide opportunities for further derivatization, allowing chemists to tailor the compound's physicochemical properties for specific applications.

The compound's stability under various conditions has also been a subject of interest. Oxaspirocyclic esters are known for their robustness in many organic reactions, making them suitable for long-term storage and multiple synthetic steps without significant degradation. This stability is crucial for industrial-scale production and pharmaceutical applications where consistency and shelf life are paramount.

Biological activity assays have begun to reveal promising results regarding the potential therapeutic effects of derivatives of Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.3]hexane-2-carboxylate. Preliminary studies suggest that certain modifications may lead to compounds with anti-inflammatory, antioxidant, or even anticancer properties. These findings underscore the importance of this scaffold in medicinal chemistry and justify further exploration into its pharmacological potential.

The role of computational chemistry in designing and optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have allowed researchers to predict how different substituents will affect the compound's bioactivity and interactions with biological targets. This approach has accelerated the discovery process by enabling virtual screening of vast libraries of potential derivatives before experimental synthesis.

The environmental impact of synthesizing such complex molecules is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. The use of catalytic methods and solvent-free reactions are among the strategies being employed to make the production of Methyl 2-ethyl-5-methoxy-1-oxy-spiro[2.3]hexane carboxylate more sustainable.

In conclusion, Methyl 2-Ethyl -5-Methoxy -1-Oxaspiro [ 2 . 3 ] Hexane - 2 - Carboxylate represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features, synthetic versatility, and promising biological activities make it a valuable asset in the chemist's toolkit. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.